Cas no 928713-55-7 (3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)-
• CAS No: 928713-55-7
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD08753543
• CID: 5228181
• Update Time: 2025-06-13

3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)-

• MDL： MFCD08753543
• Inchi： 1S/C14H17NO3/c1-10(11-5-3-2-4-6-11)8-15-9-12(14(17)18)7-13(15)16/h2-6,10,12H,7-9H2,1H3,(H,17,18)
• InChI Key： PLFKPSVQQAHHQS-UHFFFAOYSA-N
• SMILES： N1(CC(C2=CC=CC=C2)C)C(=O)CC(C(O)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)-

Introduction to 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)- (CAS No: 928713-55-7)

3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)-, identified by its Chemical Abstracts Service (CAS) number 928713-55-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its 5-oxo and 1-(2-phenylpropyl) substituents, contribute to its distinctive chemical properties and biological interactions, making it a subject of intense research interest.

The synthesis and characterization of 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)- involve sophisticated chemical methodologies that leverage advanced organic synthesis techniques. The presence of the 5-oxo group introduces a reactive site that can participate in various chemical transformations, while the 1-(2-phenylpropyl) moiety enhances the molecule's lipophilicity, potentially improving its membrane permeability and bioavailability. These structural attributes make the compound a promising candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in pyrrolidine derivatives due to their reported pharmacological effects. Studies have demonstrated that compounds with similar structural motifs exhibit properties such as enzyme inhibition, receptor binding, and anti-inflammatory responses. The specific configuration of 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)- may confer unique interactions with biological targets, which could be exploited for developing novel therapeutic agents. For instance, its ability to modulate the activity of certain enzymes or receptors might be harnessed in the treatment of metabolic disorders or neurological conditions.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The pharmaceutical industry is increasingly seeking innovative molecules that can offer improved efficacy and safety profiles compared to existing treatments. 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)-, with its well-defined structure and functional groups, presents an opportunity to explore new mechanisms of action. Researchers are particularly interested in how its 5-oxo group can be leveraged to develop derivatives with enhanced pharmacological properties.

The development of novel drug candidates often involves a multi-step process that includes structural optimization, pharmacokinetic profiling, and preclinical testing. The synthesis of 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)- has been refined through iterative reactions that ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the molecular structure and purity of the compound. These analytical methods are critical in ensuring that the synthesized material meets the stringent requirements for further biological evaluation.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their versatility in targeting various disease pathways. For example, some pyrrolidine-based compounds have shown promise in preclinical models as inhibitors of kinases or other enzymes involved in cancer progression. The structural features of 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)- align well with these findings, suggesting that it could be a valuable scaffold for developing targeted therapies.

The pharmacological potential of this compound is further underscored by its interaction with biological systems. Computational modeling and molecular docking studies have been instrumental in predicting how 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)- might bind to specific targets. These simulations provide insights into the compound's binding affinity and mode of action, guiding the design of more effective derivatives. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

In addition to its therapeutic applications, 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)- may also find utility in research settings as a tool compound for studying biological mechanisms. Its well-characterized structure allows researchers to investigate how modifications at different positions can influence its biological activity. This information can be used to develop libraries of related compounds with tailored properties for screening against various disease-related targets.

The future direction of research on 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)- will likely focus on expanding its chemical space through derivatization strategies. By introducing additional functional groups or altering existing ones, scientists can generate a diverse range of analogs with enhanced potency and selectivity. Such efforts are essential for identifying lead compounds that can progress into clinical development.

The regulatory landscape also plays a crucial role in shaping the development pathway for new chemical entities like 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-phenylpropyl)-. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that synthesized materials meet quality standards required for preclinical and clinical studies. These standards are critical for ensuring patient safety and efficacy when such compounds are eventually tested in human trials.

In conclusion,3-Pyrrolidinecarboxylic acid, 5-oxyloxyloxyloxyloxyloxyloxyloxyloxyxoyloxyxoyxoyxoyxoyxoyxoyxoy(2(22(22(22(22(22(22(22(22(22(22)en)(en)(en)(en)(en)(en)(en)(en)(en)(en))pproproproproproproproproproproproprop)l))l))l))l))l))l))l))l))l)) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further exploration by researchers seeking novel therapeutic solutions.